3-[(1-Propylbenzimidazol-2-yl)carbamoyl]benzoic acid

• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.352
• IUPAC Name: 3-[(1-propylbenzimidazol-2-yl)carbamoyl]benzoic acid
• InChI: InChI=1S/C18H17N3O3/c1-2-10-21-15-9-4-3-8-14(15)19-18(21)20-16(22)12-6-5-7-13(11-12)17(23)24/h3-9,11H,2,10H2,1H3,(H,23,24)(H,19,20,22)
• InChI Key: OWYWEJQTFNMMSF-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2N=C1NC(=O)C3=CC(=CC=C3)C(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: HS220; HS 220; HS-220

Description

HS220 is a novel inhibitor of p. falciparum protein kinase 9 (pfpk9), decreasing k63-linked ubiquitination in p. falciparum

Scientific Research Applications

• Antimicrobial Activity

  • A study synthesized new compounds containing a benzoimidazole moiety, which is essential in biological fields like antimicrobial activities. These compounds were effective against various bacteria and fungi, highlighting the antimicrobial potential of benzoimidazole derivatives (El-Meguid, 2014).

• Biological Properties and Applications

  • Benzoic acid derivatives, like 3-[(1-Propylbenzimidazol-2-yl)carbamoyl]benzoic acid, possess a range of biological properties such as antimicrobial, antialgal, and antioxidant activities. These derivatives are used in various industries, including pharmaceuticals, cosmetics, and food and beverages, due to their preservative qualities (del Olmo, Calzada, & Nuñez, 2017).

• Synthetic Applications in Chemistry

  • Benzoic acid derivatives are used in the synthesis of complex compounds and polymers. For example, they are involved in the formation of liquid-crystalline complexes and have implications in the development of new materials with specific properties (Kishikawa, Hirai, & Kohmoto, 2008).

• Drug Development and Radiotracer Synthesis

  • Benzoic acid derivatives, specifically those related to benzoimidazole, are used in the synthesis of PET radiotracers for imaging diseases like Alzheimer's. This application is vital in medical diagnostics and pharmaceutical research (Gao, Wang, & Zheng, 2018).

• Metabolism Research

  • Studies on the metabolism of benzoic acid by bacteria have led to a better understanding of biochemical pathways and metabolic processes. This research is crucial in microbiology and biochemistry (Reiner, 1971).